![molecular formula C13H15NO2S B270293 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one](/img/structure/B270293.png)
1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one
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Overview
Description
1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one, also known as BBIS, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BBIS has been found to possess a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one is believed to act as a thiol-reactive compound, reacting with thiols in biological samples to form a highly fluorescent product. This mechanism of action has been exploited in the development of this compound as a fluorescent probe for the detection of thiols in biological samples.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer treatment. This compound has also been found to have antimicrobial activity against a variety of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one is its ability to selectively detect thiols in biological samples, making it a valuable tool for researchers studying thiol-containing biomolecules. However, one limitation of this compound is its potential toxicity, which must be carefully evaluated in any experimental design.
Future Directions
There are a number of potential future directions for research on 1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one. For example, further studies could investigate the use of this compound as a photosensitizer in photodynamic therapy, or explore its potential as an antimicrobial agent. Additionally, research could focus on the development of new fluorescent probes based on the structure of this compound, with improved properties for detecting thiols in biological samples.
Synthesis Methods
1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one can be synthesized through a multistep process involving the reaction of 2-amino-4-methylphenol and 2-chloroacetyl chloride to form 2-(2-chloroacetyl)amino-4-methylphenol. This compound is then reacted with sodium sulfide to form 2-(2-thioacetyl)amino-4-methylphenol, which is subsequently reacted with 3,3-dimethylbutan-2-one to form this compound.
Scientific Research Applications
1-(1,3-Benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of thiols in biological samples. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy, a cancer treatment that involves the use of light to activate a photosensitizing agent that selectively kills cancer cells.
properties
Molecular Formula |
C13H15NO2S |
---|---|
Molecular Weight |
249.33 g/mol |
IUPAC Name |
1-(1,3-benzoxazol-2-ylsulfanyl)-3,3-dimethylbutan-2-one |
InChI |
InChI=1S/C13H15NO2S/c1-13(2,3)11(15)8-17-12-14-9-6-4-5-7-10(9)16-12/h4-7H,8H2,1-3H3 |
InChI Key |
FBAFBGIMFKZAFI-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C(=O)CSC1=NC2=CC=CC=C2O1 |
Canonical SMILES |
CC(C)(C)C(=O)CSC1=NC2=CC=CC=C2O1 |
Origin of Product |
United States |
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